Cas no 2639409-15-5 (tert-butyl 4-{4-(5-methylthiophen-2-yl)-1,3-thiazol-2-ylamino}butanoate)

• Product Name: tert-butyl 4-{4-(5-methylthiophen-2-yl)-1,3-thiazol-2-ylamino}butanoate
• CAS No: 2639409-15-5
• MF: C₁₆H₂₂N₂O₂S₂
• MW: 338.488081455231
• CID: 5641965
• PubChem ID: 165898904
• Update Time: 2025-07-21

tert-butyl 4-{4-(5-methylthiophen-2-yl)-1,3-thiazol-2-ylamino}butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-28230190
• 2639409-15-5
• tert-butyl 4-{[4-(5-methylthiophen-2-yl)-1,3-thiazol-2-yl]amino}butanoate
• tert-butyl 4-{4-(5-methylthiophen-2-yl)-1,3-thiazol-2-ylamino}butanoate

• Inchi： 1S/C16H22N2O2S2/c1-11-7-8-13(22-11)12-10-21-15(18-12)17-9-5-6-14(19)20-16(2,3)4/h7-8,10H,5-6,9H2,1-4H3,(H,17,18)
• InChI Key： LUDGNDGFVHNKAB-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(C)S2)N=C1NCCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 338.11227030g/mol
• Monoisotopic Mass: 338.11227030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 108Ų

Additional information on tert-butyl 4-{4-(5-methylthiophen-2-yl)-1,3-thiazol-2-ylamino}butanoate

Introduction to Tert-butyl 4-{4-(5-methylthiophen-2-yl)-1,3-thiazol-2-ylamino}butanoate (CAS No. 2639409-15-5)

Tert-butyl 4-{4-(5-methylthiophen-2-yl)-1,3-thiazol-2-ylamino}butanoate is a sophisticated organic compound characterized by its intricate molecular structure. This compound, identified by the CAS number 2639409-15-5, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and medicinal research. The molecular framework of this compound incorporates several key functional groups, including a tert-butyl group, a thiophene ring, and a thiazole ring, which contribute to its unique chemical properties and reactivity.

The presence of the tert-butyl group in the molecule enhances its stability and lipophilicity, making it a valuable candidate for formulation in various pharmaceutical applications. This group also influences the compound's solubility and bioavailability, critical factors in drug design. Additionally, the incorporation of the 5-methylthiophen-2-yl moiety introduces aromaticity and electron-rich characteristics to the molecule, which can be exploited in various chemical reactions and interactions.

The core of the compound's structure is derived from the 1,3-thiazole ring, a heterocyclic compound known for its biological activity and role in numerous pharmacological agents. The thiazole ring interacts synergistically with the thiophene moiety, creating a complex system that may exhibit enhanced pharmacological properties. This combination of rings has been studied extensively for their potential in modulating biological pathways and treating various diseases.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. The compound tert-butyl 4-{4-(5-methylthiophen-2-yl)-1,3-thiazol-2-ylamino}butanoate stands out as a promising candidate due to its unique structural features. Studies have demonstrated its potential in inhibiting specific enzymatic pathways and interacting with biological targets relevant to conditions such as inflammation, cancer, and neurodegenerative disorders.

The amine group attached to the thiazole ring is particularly noteworthy, as it provides a site for further functionalization and derivatization. This flexibility allows chemists to modify the compound's properties to suit specific therapeutic needs. Researchers have explored various derivatives of this compound, aiming to optimize its efficacy and reduce potential side effects. The tert-butyl group's steric hindrance can also be leveraged to improve selectivity and target specificity.

The synthesis of tert-butyl 4-{4-(5-methylthiophen-2-yl)-1,3-thiazol-2-ylamino}butanoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex molecular framework of this compound. The use of chiral auxiliaries or catalysts has also been explored to achieve enantioselective synthesis, which is crucial for developing enantiomerically pure pharmaceuticals.

The pharmacological profile of this compound has been evaluated through both in vitro and in vivo studies. In vitro assays have revealed promising results regarding its ability to inhibit key enzymes involved in disease pathways. For instance, preliminary studies suggest that it may interfere with kinases and other enzymes implicated in cancer cell proliferation. Additionally, its interaction with receptors relevant to neurological disorders has been investigated, highlighting its potential as a lead compound for developing new treatments.

In vivo studies have further validated these findings by demonstrating favorable pharmacokinetic properties and reduced toxicity profiles compared to existing therapeutic agents. Animal models have been used to assess the compound's efficacy in treating conditions such as inflammation and pain. The results indicate that it may offer significant advantages over conventional treatments due to its targeted action and minimal side effects.

The growing interest in natural product-inspired drug design has also influenced research on this compound. By incorporating elements from bioactive natural products into synthetic molecules, scientists aim to create compounds with enhanced biological activity and improved patient outcomes. The structural motifs found in natural products often serve as inspiration for designing new therapeutic agents.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been employed to predict the binding affinity of this compound with various biological targets. These simulations provide valuable insights into how the molecule interacts with its intended targets at the atomic level. By optimizing these interactions through computational methods, researchers can design more effective derivatives with improved therapeutic profiles.

The future prospects of tert-butyl 4-{4-(5-methylthiophen-2-yl)-1,3-thiazol-2-ylamino}butanoate are vast and exciting. Ongoing research aims to explore new synthetic routes that could improve yield and scalability for industrial production. Additionally, further pharmacological studies are planned to elucidate its mechanisms of action and expand its therapeutic applications.

The integration of interdisciplinary approaches—combining organic chemistry, medicinal chemistry, biochemistry, and computational science—has accelerated progress in developing novel therapeutic agents like this one. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory discoveries into clinical applications that benefit patients worldwide.